2-Ethyl-2-methyl-5-oxooxolane-3-carboxylic acid

• IUPAC Name: 2-ethyl-2-methyl-5-oxooxolane-3-carboxylic acid
• InChI: InChI=1S/C8H12O4/c1-3-8(2)5(7(10)11)4-6(9)12-8/h5H,3-4H2,1-2H3,(H,10,11)
• InChI Key: BDBXSROXDJGCEC-UHFFFAOYSA-N
• Canonical SMILES: CCC1(C(CC(=O)O1)C(=O)O)C
• Molecular Formula: C8H12O4
• Molecular Weight: 172.18 g/mol
• CAS No.: 38840-97-0

Description

2-Ethyl-2-methyl-5-oxooxolane-3-carboxylic acid (EMOCA) is a carboxylic acid containing an oxooxolane ring structure. It is a versatile building block for the synthesis of a variety of chemical compounds and has been used in many scientific research applications. EMOCA has become increasingly popular due to its relatively low cost and availability.

Scientific Research Applications

Synthesis and Chemical Reactions

• Phosphine-Catalyzed Annulation : 2-Ethyl-2-methyl-5-oxooxolane-3-carboxylic acid derivatives have been utilized in a phosphine-catalyzed [4 + 2] annulation, resulting in the synthesis of tetrahydropyridines with high yields and diastereoselectivities (Zhu, Lan, & Kwon, 2003).
• Synthesis of Dihydrorecifeiolide : The compound has played a role in the new synthesis routes for dihydrorecifeiolide, a complex organic compound, demonstrating its versatility in organic synthesis (Milenkov & Hesse, 1986).
• Chromane Derivatives Study : It has been used in the synthesis and structural study of chromane derivatives, contributing to understanding the conformational aspects of these compounds (Ciolkowski, Małecka, Modranka, & Budzisz, 2009).

Catalysis and Modification

• Catalyst in Alcohol Oxidation : The compound is involved as a catalyst in the oxidation of alcohols to aldehydes, ketones, carboxylic acids, and enones, showcasing its role in facilitating significant chemical reactions (Uyanik, Akakura, & Ishihara, 2009).
• Polymer Side Chain Modification : It has been used in the tuning of the lower critical solution temperature (LCST) of poly(2-oxazoline)s, indicating its potential in polymer science and material engineering (Sehlinger, Verbraeken, Meier, & Hoogenboom, 2015).

Biomedical Applications

• Glycosidase Inhibitory Activities : Derivatives of the compound have been investigated for their inhibitory activity towards glycosidases, highlighting its potential in the development of new therapeutic agents (Moreno‐Vargas, Robina, Demange, & Vogel, 2003).

Miscellaneous Applications

• Synthesis of Various Organic Compounds : It has been instrumental in the synthesis of various organic compounds, such as 5-cyano-1,6-dihydro-6-oxo-3-pyridinecarboxylic acids, demonstrating its broad applicability in organic chemistry (Mosti, Menozzi, Schenone, Dorigo, Gaion, & Belluco, 1992).